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Compound of Interest

Compound Name: Enduracidin B

Cat. No.: B15622910

For Researchers, Scientists, and Drug Development Professionals

The rise of multidrug-resistant organisms, particularly Methicillin-resistant Staphylococcus
aureus (MRSA) and Vancomycin-resistant Enterococci (VRE), poses a significant threat to
global public health. This guide provides a comparative analysis of Enduracidin B, a
lipoglycopeptide antibiotic, evaluating its efficacy against these critical pathogens. The
information is compiled from in vitro and in vivo studies to support research and development
initiatives.

Mechanism of Action

Enduracidin exerts its bactericidal effect by inhibiting the biosynthesis of peptidoglycan, a
crucial component of the bacterial cell wall.[1] It specifically targets the transglycosylation step
by binding to Lipid Il, the lipid carrier of peptidoglycan precursors.[1][2] This action is analogous
to vancomycin, though they recognize different regions of the Lipid Il substrate.[1] By
sequestering Lipid I, Enduracidin effectively halts cell wall construction, leading to cell lysis and
death.[1][2] This mechanism is distinct from many other antibiotic classes, making it a point of
interest for combating resistant strains.[3]
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Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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